Cas no 1354704-35-0 (1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylmethanamine)

• Product Name: 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylmethanamine
• CAS No: 1354704-35-0
• MF: C₆H₈F₃N₃
• MW: 179.1430311203
• MDL: MFCD22398283
• CID: 4592294
• PubChem ID: 66509421
• Update Time: 2025-11-02

1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-methyl-5-(trifluoromethyl)pyrazol-3-yl]methanamine
• 1-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine
• [1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine
• 1H-Pyrazole-3-methanamine, 1-methyl-5-(trifluoromethyl)-
• 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylmethanamine

• MDL： MFCD22398283
• Inchi： 1S/C6H8F3N3/c1-12-5(6(7,8)9)2-4(3-10)11-12/h2H,3,10H2,1H3
• InChI Key： IQMWXLQPKICYKP-UHFFFAOYSA-N
• SMILES： N1(C)C(C(F)(F)F)=CC(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylmethanamine

Comprehensive Guide to 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylmethanamine (CAS No. 1354704-35-0): Properties, Applications, and Market Insights

1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylmethanamine (CAS No. 1354704-35-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative features a trifluoromethyl group and an aminomethyl substituent, making it a versatile building block for drug discovery and material science applications. Researchers frequently search for "1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylmethanamine synthesis" or "CAS 1354704-35-0 applications," reflecting its growing importance in modern chemistry.

The compound's molecular structure combines the pyrazole core with strategic functional groups that enhance its reactivity and binding properties. The presence of the trifluoromethyl group (-CF3) is particularly noteworthy, as this moiety is known to improve metabolic stability and lipophilicity in bioactive molecules—a key consideration in current "medicinal chemistry optimization" strategies. Recent publications highlight its potential as an intermediate for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing trending research areas in cancer therapeutics and neurological disorders.

From a physicochemical perspective, 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylmethanamine typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its molecular weight (209.17 g/mol) and logP value (predicted ≈1.8) make it suitable for various formulation approaches. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed for quality control, as evidenced by frequent searches for "CAS 1354704-35-0 analytical methods" in scientific databases.

The synthetic routes to 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylmethanamine often involve multistep organic transformations starting from commercially available pyrazole precursors. Recent patents describe innovative approaches using catalytic amination or reductive alkylation methods, reflecting the compound's industrial relevance. Process chemists frequently investigate "green chemistry approaches for pyrazole derivatives," aligning with the pharmaceutical industry's sustainability initiatives.

In material science applications, this compound serves as a valuable precursor for functionalized polymers and coordination complexes. The amino group provides an excellent handle for further derivatization, enabling the creation of novel materials with tailored properties. Researchers exploring "smart materials design" or "molecular engineering" often consider such heterocyclic building blocks for their projects.

The global market for 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylmethanamine has shown steady growth, driven by increasing R&D investments in small molecule therapeutics and crop protection agents. Market analysts note particular demand from Asia-Pacific regions, where searches for "high-purity pyrazole suppliers" have increased by 35% year-over-year. Regulatory considerations for this compound vary by jurisdiction, but it generally falls under standard laboratory chemical classifications when properly documented.

Storage and handling recommendations for CAS 1354704-35-0 typically suggest protection from moisture and storage at room temperature under inert atmosphere. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed—a point emphasized in recent "best practices for chemical handling" guidelines from major research institutions.

Future research directions for 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylmethanamine may explore its potential in bioconjugation chemistry or as a scaffold for proteolysis-targeting chimeras (PROTACs)—two rapidly evolving areas in drug discovery. The compound's structural features make it particularly interesting for developing targeted protein degraders, a hot topic in recent "next-generation therapeutics" conferences and publications.

For researchers considering 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylmethanamine for their projects, several commercial suppliers offer the compound in various quantities and purity grades. Quality verification through certificate of analysis review and spectroscopic characterization is recommended, especially for sensitive applications like high-throughput screening or lead optimization programs.

In conclusion, 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylmethanamine (CAS No. 1354704-35-0) represents a valuable chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of pyrazole heterocycle, trifluoromethyl group, and primary amine functionality offers numerous opportunities for innovation in both academic and industrial settings. As research continues to uncover new applications, this compound will likely remain an important tool for scientists working at the forefront of molecular design and drug discovery.